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Cat. No.: B1592451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Red 153 is a monoazo disperse dye belonging to the benzothiazole class, suitable

for dyeing hydrophobic fibers such as polyethylene terephthalate (PET), also known as

polyester.[1] Its chemical structure provides good affinity for PET fibers, yielding a bright red

shade.[1][2] The dyeing of PET with disperse dyes is a process of transferring the sparingly

water-soluble dye from an aqueous dispersion to the solid organic fiber.[3] This transfer is

facilitated by high temperatures, which swell the amorphous regions of the polyester fibers,

allowing the dye molecules to penetrate and become physically trapped within the fiber

structure through van der Waals forces and hydrogen bonds upon cooling.[4] Disperse Red
153 is classified as a medium-energy dye, making it suitable for high-temperature exhaust

dyeing methods.

Data Presentation
The fastness properties of Disperse Red 153 on PET fibers are crucial for determining the

durability of the coloration. The following table summarizes the quantitative data on the

fastness ratings of Disperse Red 153, with references to the respective testing standards (ISO

and AATCC).
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Fastness Property Test Standard Rating

Light Fastness (Xenon Arc) ISO 105-B02 5

Wash Fastness ISO 105-C03 4

Sublimation Fastness (180°C,

30s)
ISO 105-P01 4

Rubbing Fastness (Wet) ISO 105-X12 4

Rubbing Fastness (Dry) ISO 105-X12 3-4

Light Fastness AATCC 6

Perspiration Fastness AATCC 5

Washing Fastness AATCC 5

Note: Fastness is rated on a scale of 1 to 5 for most tests, with 5 being the highest fastness.

Light fastness is rated on a scale of 1 to 8, with 8 indicating the highest resistance to fading.

Experimental Protocols
This section details the methodology for dyeing PET fibers with Disperse Red 153 using a

high-temperature exhaust dyeing method.

Materials and Equipment
Substrate: Scoured and bleached PET fabric

Dye: Disperse Red 153

Chemicals:

Dispersing agent (e.g., a lignosulfonate-based or naphthalene sulfonate condensate

product)

Acetic acid (glacial)

Sodium hydrosulfite
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Sodium hydroxide

Equipment:

High-temperature laboratory dyeing machine

Beakers and graduated cylinders

Stirring rods

pH meter

Analytical balance

Drying oven

High-Temperature Exhaust Dyeing Protocol
Preparation of the Dyebath:

Set the liquor ratio to 1:10 (e.g., for 10 grams of PET fabric, use 100 mL of water).

Prepare a stock solution of the dispersing agent (e.g., 10 g/L).

Calculate the required amount of Disperse Red 153 for the desired shade percentage

(e.g., 1.0% on weight of fabric, owf).

Make a paste of the dye with a small amount of water and the dispersing agent. Add this

paste to the dyebath with stirring to ensure a fine dispersion.

Add a leveling agent if required for uniform dyeing.

Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.

Dyeing Procedure:

Introduce the pre-wetted PET fabric into the dyebath at approximately 60°C.
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Run the fabric in the bath for 10-15 minutes at this temperature to ensure even wetting

and initial dye absorption.

Raise the temperature of the dyebath to 130°C at a rate of 1.5-2.0°C per minute.

Hold the temperature at 130°C for 45-60 minutes to allow for dye diffusion and fixation

within the PET fibers.

Cool the dyebath down to 70°C at a rate of 2.0-2.5°C per minute.

Drain the dyebath.

Reduction Clearing:

Prepare a fresh bath at a 1:10 liquor ratio.

Add 2 g/L of sodium hydrosulfite and 2 g/L of sodium hydroxide to the bath.

Immerse the dyed fabric in this reduction bath and raise the temperature to 70-80°C.

Hold for 15-20 minutes to remove any unfixed dye from the fiber surface, which improves

wash fastness.

Drain the reduction clearing bath.

Final Rinsing and Drying:

Rinse the fabric thoroughly with hot water, followed by a cold water rinse.

Neutralize the fabric with a dilute solution of acetic acid if necessary.

Hydroextract the rinsed fabric and dry it in an oven at a suitable temperature.

Visualization
Experimental Workflow for Dyeing PET with Disperse
Red 153
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Caption: High-temperature exhaust dyeing workflow for PET fibers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. worlddyevariety.com [worlddyevariety.com]

2. researchgate.net [researchgate.net]

3. textilelearner.net [textilelearner.net]

4. autumnchem.com [autumnchem.com]

To cite this document: BenchChem. [Application Notes and Protocol for Dyeing PET Fibers
with Disperse Red 153]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592451#protocol-for-dyeing-pet-fibers-with-
disperse-red-153]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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